N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[[5-(furan-3-yl)furan-2-yl]methyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C16H17N3O5/c1-2-18-6-7-19(15(21)14(18)20)16(22)17-9-12-3-4-13(24-12)11-5-8-23-10-11/h3-5,8,10H,2,6-7,9H2,1H3,(H,17,22)
• InChI Key: VVFUMNJQNUOXGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC2=CC=C(O2)C3=COC=C3
• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers. It may also include information about its physical appearance.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves various techniques such as condensation reactions, substitution reactions, etc.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This can include understanding its reactivity, stability, and the conditions under which it reacts.

Physical And Chemical Properties Analysis

Physical properties include characteristics like melting point, boiling point, density, and solubility. Chemical properties refer to how the compound behaves in chemical reactions.

Scientific Research Applications

Neuroprotective Effects

• N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide and its derivatives have been studied for their potential neuroprotective effects. Specifically, certain compounds in this family, such as K-560, have been found to protect against neuronal cell death in a Parkinson’s disease model by up-regulating the expression of XIAP, suggesting that the attachment of a monocyclic 2,3- or 2,5-diketopiperazine group to the 2-amino-5-aryl scaffold is crucial for exerting a potent neuroprotective effect (Hirata et al., 2018).

Synthetic Methodologies and Molecular Diversity

• Research on N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide has contributed significantly to the field of synthetic chemistry. Novel methods have been developed for synthesizing spirocyclic 2,6-dioxopiperazine derivatives from amino acid-derived alpha-quaternary alpha-amino nitriles, showcasing the compound's role in promoting molecular diversity and enabling the exploration of new synthetic pathways (González-Vera et al., 2005).

Crystalline Synthesis Techniques

• Advances in the crystalline synthesis of related compounds, such as 4-ethyl-2,3-dioxopiperazine-1-carboxamido-p-hydroxyphenylacetyl chloride, have been achieved using efficient methods that avoid traditional chlorinating agents. These methods offer clean reactions under mild conditions, which is vital in the production of high-purity crystalline compounds (Wei et al., 2008).

Androgen Receptor Antagonist Activities

• In the pharmaceutical domain, N-arylpiperazine-1-carboxamide derivatives, structurally related to N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide, have been synthesized and evaluated for their androgen receptor (AR) antagonist activities. Such compounds have potential applications in the treatment of conditions like prostate cancer, highlighting the therapeutic potential of this chemical class (Kinoyama et al., 2005).

Mechanism of Action

The mechanism of action is particularly relevant for drugs or bioactive compounds. It refers to how the compound interacts with biological systems to produce its effects.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling or exposure to the compound. This can include toxicity, flammability, and environmental impact.